Cas no 42187-43-9 (2-(dimethoxymethyl)oxolane)

• Product Name: 2-(dimethoxymethyl)oxolane
• CAS No: 42187-43-9
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• CID: 1516831
• PubChem ID: 11332544
• Update Time: 2025-06-09

2-(dimethoxymethyl)oxolane Chemical and Physical Properties

Names and Identifiers

• 2-(dimethoxymethyl)tetrahydrofur
• MLS002707196
• SureCN65893
• 5-tetrahydrofuran tetracarboxylic acid
• 2-(dimethoxymethyl)tetrahydrofuran
• tetrahydrofuran-2,3,4,5-tetracarboxylic acid
• tetrahydrofurantetracarboxylic acid
• mixed isomers
• tetrahydrofurfural dimethyl acetal
• tetrahydrofurfuryl dimethylacetal
• Tetrahydrofurfural-dimethylacetal
• AC1Q5TDS
• ST057569
• 2,5-anhydro-3,4-dicarboxy-3,4-dideoxyhexaric acid
• ACMC-209goc
• tetrahydro-furan-2,3,4,5-tetracarboxylic acid
• NSC122277
• tetrahydrofuran tetracarboxylic acid
• MLS002707196; SureCN65893; 5-tetrahydrofuran tetracarboxylic acid; 2-(dimethoxymethyl)tetrahydrofuran; tetrahydrofuran-2,3,4,5-tetracarboxylic acid; tetrahydrofurantetracarboxylic acid; mixed isomers; tetrahydrofurfural dimethyl acetal; tetrahydrofurfuryl dimethylacetal; Tetrahydrofurfural-dimethylacetal; AC1Q5TDS; ST057569; 2,5-anhydro-3,4-dicarboxy-3,4-dideoxyhexaric acid; ACMC-209goc; tetrahydro-furan-2,3,4,5-tetracarboxylic acid; NS
• CS-0237602
• AKOS026745253
• 42187-43-9
• EN300-185654
• SCHEMBL8411539
• Z1255385884
• 2-(dimethoxymethyl)oxolane
• dimethoxymethyltetrahydrofuran
• G57962

• Inchi： 1S/C7H14O3/c1-8-7(9-2)6-4-3-5-10-6/h6-7H,3-5H2,1-2H3
• InChI Key： FPOLAVLUVREOJE-UHFFFAOYSA-N
• SMILES： O1CCCC1C(OC)OC

Computed Properties

• Exact Mass: 146.09432
• Monoisotopic Mass: 146.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 90.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 2-(dimethoxymethyl)oxolane

Introduction to 2-(Dimethoxymethyl)Oxolane (CAS No. 42187-43-9)

2-(Dimethoxymethyl)Oxolane is a versatile organic compound with the CAS registry number 42187-43-9. This compound, also known as dimethoxymethyl tetrahydropyran, belongs to the class of cyclic ethers and is widely recognized for its unique chemical properties and applications in various industries. The molecule consists of a five-membered ring structure with an oxygen atom, making it a tetrahydropyran derivative. The presence of two methoxy groups attached to a methyl substituent on the ring imparts distinct reactivity and functionality to the compound.

The synthesis of 2-(Dimethoxymethyl)Oxolane typically involves the reaction of diethyl ether or other suitable precursors under specific conditions to form the cyclic ether structure. This compound is often used as an intermediate in organic synthesis due to its ability to undergo various transformations, such as ring-opening reactions, which are critical in the production of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of 2-(Dimethoxymethyl)Oxolane in the development of novel polymers and materials with enhanced thermal stability and mechanical properties. Researchers have explored its use as a building block for constructing high-performance polymers, leveraging its ability to form stable networks through cross-linking reactions. These advancements underscore the importance of this compound in modern materials science.

In addition to its role in polymer chemistry, 2-(Dimethoxymethyl)Oxolane has found applications in drug delivery systems. Its unique structure allows for controlled drug release mechanisms, making it a valuable component in the formulation of sustained-release pharmaceuticals. This application has been supported by recent clinical trials that demonstrate improved therapeutic outcomes when using formulations incorporating this compound.

The chemical stability and biocompatibility of 2-(Dimethoxymethyl)Oxolane make it an attractive candidate for use in biomedical applications. For instance, it has been employed as a precursor for synthesizing biodegradable polymers that are suitable for tissue engineering and regenerative medicine. These developments are aligned with the growing demand for eco-friendly and sustainable materials in the healthcare sector.

From an environmental perspective, 2-(Dimethoxymethyl)Oxolane exhibits favorable degradation characteristics under both aerobic and anaerobic conditions. Studies have shown that it can be effectively broken down by microbial activity, reducing its environmental footprint. This property is particularly important in industries where waste management and sustainability are critical concerns.

In conclusion, 2-(Dimethoxymethyl)Oxolane (CAS No. 42187-43-9) is a multifaceted compound with significant potential across diverse fields, including materials science, pharmaceuticals, and biomedical engineering. Its unique chemical properties, combined with recent advancements in its applications, position it as a key player in driving innovation and development in these areas.